Cas no 4762-67-8 (Butanedioicacid, 2-(dibutoxyphosphinyl)-, 1,4-diethyl ester)

Butanedioicacid, 2-(dibutoxyphosphinyl)-, 1,4-diethyl ester structure
4762-67-8 structure
Product Name:Butanedioicacid, 2-(dibutoxyphosphinyl)-, 1,4-diethyl ester
CAS No:4762-67-8
MF:C16H31O7P
MW:366.386906862259
CID:335168
PubChem ID:227546
Update Time:2025-04-19

Butanedioicacid, 2-(dibutoxyphosphinyl)-, 1,4-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioicacid, 2-(dibutoxyphosphinyl)-, 1,4-diethyl ester
    • diethyl 2-dibutoxyphosphorylbutanedioate
    • 1,2-Bis-aethoxycarbonyl-aethylphosphonsaeure-dibutylester
    • AC1L5FKI
    • AC1Q6501
    • AG-J-80028
    • AR-1I4349
    • CTK4J0136
    • Dibutoxyphosphoryl-bernsteinsaeure-diaethylester
    • dibutoxyphosphoryl-succinic acid diethyl ester
    • diethyl 2-(dibutoxyphosphoryl)butanedioate
    • NSC19161
    • NSC-19161
    • 4762-67-8
    • DTXSID50280951
    • Inchi: 1S/C16H31O7P/c1-5-9-11-22-24(19,23-12-10-6-2)14(16(18)21-8-4)13-15(17)20-7-3/h14H,5-13H2,1-4H3
    • InChI Key: QBEFPXQICQAOSO-UHFFFAOYSA-N
    • SMILES: P(C(C(=O)OCC)CC(=O)OCC)(=O)(OCCCC)OCCCC

Computed Properties

  • Exact Mass: 366.18083
  • Monoisotopic Mass: 366.18074032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 16
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 88.1Ų

Experimental Properties

  • PSA: 88.13
  • LogP: 3.69780
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